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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B3418444 Get Quote

Introduction
Trimethacarb is a carbamate insecticide used to control a variety of insects on crops. As with

many pesticides, monitoring its residue levels in environmental samples such as soil and water

is crucial to ensure environmental safety and regulatory compliance. The complexity of these

sample matrices often necessitates a cleanup step to remove interfering substances prior to

chromatographic analysis. Solid-Phase Extraction (SPE) is a robust and efficient technique for

the cleanup and pre-concentration of pesticide residues from various matrices.[1] This

application note provides a detailed protocol for the cleanup of trimethacarb from water and soil

samples using C18 SPE cartridges, followed by analysis with High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography (GC). C18 is a common sorbent used for the

extraction of carbamate pesticides.[1][2][3][4]

Materials and Reagents
SPE Device: C18 SPE Cartridges (e.g., 500 mg, 6 mL)

Solvents: Acetonitrile, Methanol, Dichloromethane, Ethyl Acetate (HPLC or pesticide residue

grade)

Reagents: Deionized Water, Sodium Sulfate (anhydrous), Phosphoric Acid

Apparatus: SPE Vacuum Manifold, Centrifuge, Rotary Evaporator or Nitrogen Evaporator,

Syringe Filters (0.45 µm), Glassware
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Experimental Protocols
Sample Preparation
a) Water Samples

Collect water samples in amber glass bottles and store at 4°C.

If the sample contains particulate matter, centrifuge or filter it through a glass fiber filter.

For a 100 mL water sample, add 5 mL of methanol to improve the interaction of the analyte

with the SPE sorbent.

b) Soil Samples

Air-dry the soil sample and sieve it to remove large debris.

Weigh 10 g of the sieved soil into a centrifuge tube.

Add 20 mL of acetonitrile to the tube.

Shake vigorously for 1 hour to extract trimethacarb from the soil matrix.[1]

Centrifuge the sample at 4000 rpm for 10 minutes.

Carefully decant the supernatant (the acetonitrile extract) into a clean flask.

The supernatant is now ready for SPE cleanup.

Solid-Phase Extraction (SPE) Protocol
The following protocol is a general procedure for the cleanup of trimethacarb using a C18 SPE

cartridge.

Conditioning:

Pass 5 mL of ethyl acetate through the C18 cartridge to activate the sorbent.

Follow with 5 mL of methanol. Do not allow the cartridge to go dry.
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Equilibration:

Equilibrate the cartridge by passing 10 mL of deionized water. Ensure a small layer of

water remains on top of the sorbent bed to prevent it from drying out.

Sample Loading:

For Water Samples: Load the 100 mL prepared water sample onto the cartridge at a slow,

steady flow rate of approximately 2-3 mL/min.

For Soil Extracts: Dilute the 20 mL acetonitrile soil extract with 80 mL of deionized water

and load the entire volume onto the conditioned and equilibrated cartridge at a flow rate of

2-3 mL/min.

Washing:

After loading the entire sample, wash the cartridge with 5 mL of deionized water to remove

polar interferences.

Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

Elution:

Place a clean collection tube inside the vacuum manifold.

Elute the retained trimethacarb from the cartridge by passing 10 mL of a suitable organic

solvent. A mixture of acetonitrile and methanol or ethyl acetate can be effective. For this

protocol, use two 5 mL aliquots of ethyl acetate.

Allow the solvent to soak the sorbent for about a minute before applying vacuum to ensure

complete elution.

Post-Elution Processing
Pass the collected eluate through anhydrous sodium sulfate to remove any residual water.

Evaporate the solvent to near dryness under a gentle stream of nitrogen at 40°C.
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Reconstitute the residue in 1 mL of a solvent compatible with the analytical instrument (e.g.,

acetonitrile or methanol for HPLC, or hexane for GC).

Filter the reconstituted sample through a 0.45 µm syringe filter before injection into the

chromatograph.

Quantitative Data
The following table summarizes typical performance data for the analysis of various carbamate

pesticides using SPE cleanup. While specific data for trimethacarb is not provided in the cited

literature, these values represent the expected performance of the method for compounds in

the same chemical class.

Carbamate
Pesticide

Matrix
Recovery
(%)

LOD LOQ Citation

Metolcarb,

Carbaryl, etc.

Milk, Wine,

Juice
82.0 - 110.0

0.06 - 0.40

ng/mL
- [5]

Various

Carbamates
Soil -

0.01 - 0.40

ng/g
- [2]

Various

Carbamates
Water > 65 - 2 - 20 ng/L [6]

Bendiocarb,

Carbaryl, etc.

Water &

Fruits
-

3.9 - 36.7

ng/L

0.5 - 4.7

µg/kg
[7]

LOD: Limit of Detection; LOQ: Limit of Quantification
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Water Sample Workflow

Soil Sample Workflow

1. Water Sample Collection 2. Filtration / Centrifugation 3. Solid-Phase Extraction Cleanup 4. Concentration & Reconstitution 5. HPLC or GC Analysis

1. Soil Sample Collection 2. Solvent Extraction (Acetonitrile) 3. Solid-Phase Extraction Cleanup 4. Concentration & Reconstitution 5. HPLC or GC Analysis

Click to download full resolution via product page

Caption: Workflow for Trimethacarb Analysis in Water and Soil.
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Start: C18 Cartridge

1. Conditioning
(5mL Ethyl Acetate, 5mL Methanol)

 

2. Equilibration
(10mL Deionized Water)

 

3. Sample Loading
(2-3 mL/min)

 

4. Washing
(5mL Deionized Water)

 

5. Drying
(Vacuum for 10-15 min)

 

6. Elution
(10mL Ethyl Acetate)

 

Eluate to Concentration

 

Click to download full resolution via product page

Caption: Detailed Steps of the Solid-Phase Extraction Protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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